Cas no 554437-32-0 (Benzamide,N-[5-(2-furanyl)-2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]-4-nitro-)

• Product Name: Benzamide,N-[5-(2-furanyl)-2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]-4-nitro-
• CAS No: 554437-32-0
• MF: C₁₈H₁₂N₄O₅S
• MW: 396.376682281494
• CID: 1593654
• Update Time: 2024-08-30

Benzamide,N-[5-(2-furanyl)-2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[5-(2-furanyl)-2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]-4-nitro-
• Benzamide, N-[5-(2-furanyl)-2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]-4-nitro-

• Inchi： 1S/C18H12N4O5S/c1-10-19-17-15(13(9-28-17)14-3-2-8-27-14)18(24)21(10)20-16(23)11-4-6-12(7-5-11)22(25)26/h2-9H,1H3,(H,20,23)
• InChI Key： HDENLTWSGPVOOL-UHFFFAOYSA-N
• SMILES： C(NN1C(C)=NC2SC=C(C3=CC=CO3)C=2C1=O)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 396.05296

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• PSA: 118.05
• pka: 7.93±0.20(Predicted)